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Compound of Interest

Compound Name: 3-Allyloxypropionic Acid

CAS No.: 22577-15-7

Cat. No.: B1268298

Get Quote

This technical guide provides a comprehensive overview of the chemical properties and

analytical methodologies related to 3-Allyloxypropionic Acid. The document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Core Chemical Data
3-Allyloxypropionic acid is a carboxylic acid containing an allyl ether group. Its fundamental

chemical properties are summarized below.

Property Value Source

Molecular Formula C6H10O3 [1][2]

Molecular Weight 130.14 g/mol [1][2]

IUPAC Name
3-(prop-2-en-1-yloxy)propanoic

acid
[1]

CAS Number 22577-15-7 [1]
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Conceptual Synthesis and Purification Workflow
The following diagram illustrates a general workflow for the synthesis and subsequent

purification of a propionic acid derivative, which can be conceptually applied to 3-
Allyloxypropionic Acid.
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Caption: Conceptual workflow for the synthesis and purification of 3-Allyloxypropionic Acid.
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Experimental Protocols
While specific experimental protocols for the synthesis of 3-Allyloxypropionic Acid were not

found in the provided search results, a general methodology can be inferred from protocols for

structurally similar compounds, such as other 3-alkoxypropionic acids and derivatives of 3-(3-

hydroxyphenyl)propionic acid. The following is a generalized, hypothetical protocol for its

synthesis.

Objective: To synthesize 3-Allyloxypropionic acid via a Michael addition of allyl alcohol to an

acrylate, followed by hydrolysis.

Materials:

Allyl alcohol

Methyl acrylate

Sodium metal (or other suitable base)

Methanol (anhydrous)

Hydrochloric acid (concentrated)

Diethyl ether

Anhydrous magnesium sulfate

Deionized water

Procedure:

Alkoxide Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve a catalytic amount of sodium metal in anhydrous methanol with

stirring until the sodium has completely reacted to form sodium methoxide.

Michael Addition: Cool the sodium methoxide solution in an ice bath. Add allyl alcohol

dropwise to the solution, followed by the slow, dropwise addition of methyl acrylate. The
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reaction mixture is then allowed to warm to room temperature and stirred for several hours to

overnight.

Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to observe the

consumption of the starting materials and the formation of the intermediate ester, methyl 3-

allyloxypropionate.

Hydrolysis: Once the initial reaction is complete, the resulting ester is hydrolyzed. This can

be achieved by adding an aqueous solution of a strong acid, such as hydrochloric acid, and

heating the mixture to reflux for several hours.

Workup and Extraction: After cooling to room temperature, the reaction mixture is transferred

to a separatory funnel. The product is extracted with an organic solvent such as diethyl ether.

The organic layers are combined and washed sequentially with water and brine.

Drying and Solvent Removal: The organic phase is dried over an anhydrous drying agent like

magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a

rotary evaporator to yield the crude 3-Allyloxypropionic Acid.

Purification: The crude product can be further purified by techniques such as column

chromatography on silica gel or distillation under reduced pressure to obtain the pure acid.

Note: This is a generalized protocol and would require optimization of reaction conditions,

stoichiometry, and purification methods for a specific application.

A related experimental protocol involves the catalytic hydrogenation of acrylic acid analogs to

prepare 3-alkoxy-2-alkyl-propionic acid derivatives.[3] This suggests that catalytic methods

could also be explored for the synthesis of 3-Allyloxypropionic Acid. Additionally, protocols

for the synthesis of derivatives of 3-(3-hydroxyphenyl)propionic acid, which involve

esterification and ether synthesis, may provide further insights into handling and derivatization

of propionic acid compounds.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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